ethyl 1-(2-phenylpropyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(2-phenylpropyl)piperidine-4-carboxylate
• InChI: InChI=1S/C17H25NO2/c1-3-20-17(19)16-9-11-18(12-10-16)13-14(2)15-7-5-4-6-8-15/h4-8,14,16H,3,9-13H2,1-2H3
• InChI Key: WTKZLMHFHCIAGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC(C)C2=CC=CC=C2
• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol

Description

Ethyl 1-(2-phenylpropyl)-4-piperidinecarboxylate, also known as EPPP, is a chemical compound that belongs to the class of piperidine derivatives. It has been widely studied for its potential use in scientific research due to its unique properties.

Mechanism of Action

Ethyl 1-(2-phenylpropyl)-4-piperidinecarboxylate acts as a sigma-1 receptor agonist, which means it binds to and activates this receptor. This leads to the modulation of various signaling pathways, including calcium signaling, and the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
ethyl 1-(2-phenylpropyl)-4-piperidinecarboxylate has been shown to have various biochemical and physiological effects, including analgesic, anxiolytic, and antidepressant properties. It has also been shown to enhance memory and learning in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-(2-phenylpropyl)-4-piperidinecarboxylate in lab experiments is its high affinity for the sigma-1 receptor, which allows for precise targeting of this receptor. However, one limitation is the potential for toxicity at high doses, which can lead to adverse effects.

Future Directions

1. Further studies on the mechanism of action of ethyl 1-(2-phenylpropyl)-4-piperidinecarboxylate and its effects on various physiological processes.
2. Investigation of the potential therapeutic uses of ethyl 1-(2-phenylpropyl)-4-piperidinecarboxylate, particularly in the treatment of pain, anxiety, and depression.
3. Development of more selective sigma-1 receptor agonists based on the structure of ethyl 1-(2-phenylpropyl)-4-piperidinecarboxylate.
4. Investigation of the potential use of ethyl 1-(2-phenylpropyl)-4-piperidinecarboxylate as a tool for studying the sigma-1 receptor and its role in various physiological processes.
In conclusion, ethyl 1-(2-phenylpropyl)-4-piperidinecarboxylate is a chemical compound that has been widely studied for its potential use in scientific research, particularly in the field of neuroscience. It has unique properties that make it a valuable tool for investigating the sigma-1 receptor and its role in various physiological processes. However, further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Scientific Research Applications

Ethyl 1-(2-phenylpropyl)-4-piperidinecarboxylate has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and learning.